
12-Bromododecanoic acid antimicrobial activity
comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Get Quote

Primary Role: A Synthetic Building Block

12-Bromododecanoic acid is a versatile intermediate in chemical synthesis. Its structure features a

carboxylic acid group and a terminal bromine atom, allowing it to undergo various reactions to construct

more complex molecules [1]. The antimicrobial potential identified in recent research is attributed to one of

its synthetic derivatives.

A 2022 study successfully used 12-bromododecanoic acid as the starting material to synthesize

Chlorosphaerolactylate B, a natural compound isolated from cyanobacteria with demonstrated

antimicrobial and antibiofilm properties [2].

Experimental Data on the Synthetic Derivative

The table below summarizes the experimental antimicrobial efficacy data for synthetically produced

Chlorosphaerolactylate B, derived from 12-bromododecanoic acid [2].
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Test Compound Test Organism Activity Type Result

Chlorosphaerolactylate B
(synthesized from 12-

bromododecanoic acid)

Staphylococcus aureus
(strain S54F9)

Minimal Inhibitory
Concentration

(MIC)

256 mg/L [2]

Coagulase-Negative

Staphylococcus (strain
FI31)

Minimal Biofilm

Inhibitory
Concentration

(MBIC)

74 mg/L [2]

Staphylococcus aureus
(in a porcine
osteomyelitis model)

In Vivo Prevention

of Infection

Significant

reduction in
bacterial load on

implants [2]

Synthesis and Experimental Workflow

The synthesis of Chlorosphaerolactylate B from 12-bromododecanoic acid, as described in the study,

involves a three-step process. The following diagram illustrates this experimental workflow:
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12-Bromododecanoic Acid
(Starting Material)

Step 1: Coupling with
L-lactic acid benzyl ester
Reagents: DCC, DMAP

Solvent: DCM
Yield: 65%

Step 2: Bromine displacement with chloride
Reagents: TMSCl, Imidazole

Solvent: DMF, 90°C
Yield: 51%

Step 3: Removal of benzyl protecting group
Reagents: Triethylsilane, Pd/C (catalytic)

Solvent: Ethyl Acetate
Yield: 71%

Chlorosphaerolactylate B
(Final Product)

Click to download full resolution via product page

Key Experimental Details [2]:

Overall Yield: The three-step process achieved a total yield of 25%.
Purity: The final product was obtained with a purity higher than 99%.

Scale: The synthesis was scaled up to produce 0.5 grams of Chlorosphaerolactylate B for in vitro and
in vivo testing.

Characterization: The structure of the final product and intermediates was confirmed using ¹H NMR,
¹³C NMR, and electrospray ionization mass spectrometry (ESI-MS).
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Interpretation and Research Context

For researchers, the significance of 12-bromododecanoic acid lies in its utility as a precursor. The study

highlights a valuable application:

Bioinspired Synthesis: It enables the efficient synthesis of a complex natural product, providing

sufficient quantities for biological testing that might be difficult using the original natural source.
Promising Bioactivity: The derivative, Chlorosphaerolactylate B, shows potential as a new

antimicrobial and antibiofilm compound, particularly against Staphylococcus aureus biofilms,
which are a major challenge in treating implant-associated infections [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 73367-80-3 12 - bromododecanoic - Watsonnoke Scientific Ltd acid [watsonnoke.com]

2. Synthesis of the cyanobacterial halometabolite ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [12-Bromododecanoic acid antimicrobial activity comparison].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b577883#12-

bromododecanoic-acid-antimicrobial-activity-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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